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Compound of Interest

Compound Name: N6,N6-Dimethyl-xylo-adenosine

Cat. No.: B15584445 Get Quote

Technical Support Center: N6,N6-Dimethyl-xylo-
adenosine
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers utilizing N6,N6-Dimethyl-xylo-adenosine in their experiments. Due to

the limited availability of specific pharmacological data for this compound, this guide leverages

established experimental frameworks for other adenosine analogs to provide a foundational

resource.[1][2]

Frequently Asked Questions (FAQs)
Q1: What is N6,N6-Dimethyl-xylo-adenosine?

A1: N6,N6-Dimethyl-xylo-adenosine is a synthetic analog of the naturally occurring

nucleoside, adenosine.[3][4][5] It is classified as a biomedical product that acts as an

adenosine receptor agonist and is intended for research use only.[6] Its molecular formula is

C12H17N5O4.[6][7]

Q2: What are the potential research applications of N6,N6-Dimethyl-xylo-adenosine?

A2: As an adenosine analog, N6,N6-Dimethyl-xylo-adenosine may be used to study

cardiovascular conditions, respiratory anomalies, and central nervous system dysfunctions.[6]
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Adenosine analogs are known to act as smooth muscle vasodilators and have shown potential

in inhibiting cancer progression.[3][4][5]

Q3: What is the mechanism of action for N6,N6-Dimethyl-xylo-adenosine?

A3: The precise mechanism of action for N6,N6-Dimethyl-xylo-adenosine is not well-

documented in publicly available literature.[2] However, as an adenosine analog, it is expected

to interact with adenosine receptors (A1, A2A, A2B, and A3).[1] These G protein-coupled

receptors (GPCRs) modulate the activity of adenylyl cyclase, leading to changes in intracellular

cyclic adenosine monophosphate (cAMP) levels.[1] The related compound, N6,N6-

Dimethyladenosine, is an endogenous A3 adenosine receptor ligand and an AKT inhibitor.

Q4: How should I prepare a stock solution of N6,N6-Dimethyl-xylo-adenosine?

A4: For a related compound, N6,N6-Dimethyladenosine, a common solvent is DMSO to

prepare stock solutions. A general recommendation is to start with a 10 mM stock solution in

DMSO. For in vivo experiments, further dilution protocols are available, often involving vehicles

like PEG300, Tween-80, and saline, or corn oil.

Troubleshooting Guides
Problem 1: Compound Precipitation in Aqueous
Solution

Possible Cause: Limited aqueous solubility of the compound.

Troubleshooting Steps:

Increase Solvent Concentration: If compatible with your experimental system, increase the

percentage of the organic solvent (e.g., DMSO) in the final working solution. Be mindful of

solvent toxicity to cells.

Use a Different Solvent: Test the solubility in alternative biocompatible solvents such as

ethanol or PEG300.

Sonication: Gently sonicate the solution to aid in dissolution.

Warming: Briefly warm the solution to 37°C to improve solubility.
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pH Adjustment: Evaluate the effect of pH on the compound's solubility.

Problem 2: Inconsistent or No Biological Activity
Observed

Possible Cause: Compound degradation, improper storage, or experimental setup issues.

Troubleshooting Steps:

Confirm Compound Integrity: Verify the purity and identity of your N6,N6-Dimethyl-xylo-
adenosine stock if possible (e.g., via mass spectrometry). Purity should be ≥95%.[6]

Fresh Stock Preparation: Prepare a fresh stock solution from the solid compound.

Storage Conditions: Ensure the compound is stored correctly, typically at -20°C or -80°C

for stock solutions to prevent degradation.

Optimize Concentration: Perform a dose-response experiment to determine the optimal

concentration range for your specific cell line or model system.

Positive Controls: Include a known adenosine receptor agonist (e.g., NECA) as a positive

control to validate the experimental setup.

Cell Line Specificity: The expression of adenosine receptor subtypes can vary significantly

between cell lines. Profile the expression of A1, A2A, A2B, and A3 receptors in your model

system.

Experimental Protocols & Data Presentation
Due to the lack of specific published studies on N6,N6-Dimethyl-xylo-adenosine, the following

are generalized protocols for characterizing a novel adenosine receptor ligand.[1]

General Workflow for In Vitro Compound Screening
The initial assessment of a novel compound like N6,N6-Dimethyl-xylo-adenosine in cancer

cell lines would typically follow this workflow.[8]
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Compound Preparation
(Solubilize in DMSO)

Cell Culture
(Select appropriate cell lines)

Cytotoxicity Assays
(MTT, XTT, etc.)

Apoptosis & Cell Cycle Analysis
(Flow Cytometry)

Signaling Pathway Analysis
(Western Blotting)

Cell Membrane

Intracellular

A1/A3 Receptors

Gαi/o

Activation

A2A/A2B Receptors

Gαs

Activation

Adenylyl Cyclase

Inhibition Activation

↓ cAMP ↑ cAMP
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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